4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide

• IUPAC Name: 4-(3,4-dimethylanilino)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C12H17NO3S/c1-8-3-4-10(5-9(8)2)13-11-6-17(15,16)7-12(11)14/h3-5,11-14H,6-7H2,1-2H3
• InChI Key: LDUDTPLDFANQSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CS(=O)(=O)CC2O)C
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide, also known as DMTT, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTT is a member of the tetrahydrothiophene class of compounds and has been found to possess a range of interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems in the brain. Specifically, 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been shown to interact with the dopamine and serotonin systems, which are involved in a range of important physiological and psychological processes.
Biochemical and Physiological Effects:
4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been found to have a range of interesting biochemical and physiological effects. For example, it has been shown to enhance the release of dopamine, as mentioned above. Additionally, 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been found to have antioxidant properties, which may make it useful in the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been shown to have a range of interesting effects on the brain, which makes it a promising candidate for further research. However, one of the limitations of using 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide. One promising area of research is in the development of new treatments for neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide may have applications in the treatment of various other diseases and conditions, such as cancer and inflammation. Further research is needed to fully understand the potential applications of 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide in these areas.

Synthesis Methods

4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide can be synthesized through a number of different methods, including the reaction of 3,4-dimethylaniline with tetrahydrothiophene-3-ol in the presence of an oxidizing agent. This method has been shown to be effective in producing high yields of pure 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide.

Scientific Research Applications

4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been found to have a range of interesting effects on the brain. For example, 4-[(3,4-dimethylphenyl)amino]tetrahydro-3-thiopheneol 1,1-dioxide has been shown to enhance the release of dopamine, a neurotransmitter that plays a key role in reward and motivation.